Cas no 654650-73-4 (1H-Pyrazolo[4,3-c]quinoline, 4,5-dihydro-1,3-diphenyl-)

1H-Pyrazolo[4,3-c]quinoline, 4,5-dihydro-1,3-diphenyl- structure
654650-73-4 structure
Product Name:1H-Pyrazolo[4,3-c]quinoline, 4,5-dihydro-1,3-diphenyl-
CAS No:654650-73-4
MF:C22H17N3
MW:323.390484571457
CID:398886
PubChem ID:136272563
Update Time:2025-04-19

1H-Pyrazolo[4,3-c]quinoline, 4,5-dihydro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-c]quinoline, 4,5-dihydro-1,3-diphenyl-
    • 1,3-diphenyl-2,4-dihydropyrazolo[4,3-c]quinoline
    • DTXSID30798564
    • 654650-73-4
    • 1,3-Diphenyl-2,4-dihydro-1H-pyrazolo[4,3-c]quinoline
    • Inchi: 1S/C22H17N3/c1-3-9-16(10-4-1)21-19-15-23-20-14-8-7-13-18(20)22(19)25(24-21)17-11-5-2-6-12-17/h1-14,23H,15H2
    • InChI Key: UDVBTXNEFOJZHU-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C3C=CC=CC=3NCC=2C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 323.142247555g/mol
  • Monoisotopic Mass: 323.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 29.8Ų
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